Methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C20H13NO5S/c1-25-20(24)18-17(12-7-3-5-9-16(12)27-18)21-19(23)15-10-13(22)11-6-2-4-8-14(11)26-15/h2-10H,1H3,(H,21,23)
• InChI Key: ZSLARODTJIZKGG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H13NO5S
• Molecular Weight: 379.4 g/mol

Description

Molecular Structure Analysis

The molecule contains a total of 39 bonds, including 26 non-H bonds, 16 multiple bonds, 3 rotatable bonds, 4 double bonds, 12 aromatic bonds, 3 six-membered rings, 1 ten-membered ring, 1 carboxylic acid (aromatic), 1 secondary amide (aliphatic), and 1 ketone.

Scientific Research Applications

Crystal Structure Analysis

Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a closely related compound, has been analyzed for its crystal structure. The study found that it consists of a thiophene ring substituted by a 2-amino group and a 3-methyl ester group, with the carbonyl group having a cis orientation relative to the C2=C3 double bond. This structure is stabilized by intra- and intermolecular N-H···O hydrogen bonds, suggesting potential for similar structural studies in Methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2004).

Chemical Modification and Catalysis

Palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids highlight the role of similar structures in chemical synthesis and catalysis. These reactions, including C-H activation and C-C coupling sequences, can be relevant for modifying compounds like Methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate (R. Giri, N. Maugel, Jiao Li, Dong-Hui Wang, Steven P. Breazzano, L. B. Saunders, Jin-Quan Yu, 2007).

Synthesis of Derivatives

A study on the synthesis of derivatives from methyl 3-hydroxythiophene-2-carboxylate, which is structurally related, demonstrates the potential for creating a range of chemical derivatives. This includes the formation of compounds like thiophene-2,4-diols and 3,5-dialkoxythiophene-2-carboxylic acids. Such synthetic routes could be applicable for creating derivatives of Methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate (C. Corral, J. Lissavetzky, 1984).

Anticonvulsant Applications

The crystal structures of anticonvulsant enaminones, which include compounds similar to Methyl 3-[(4-oxochromene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate, suggest potential biomedical applications. The studied compounds show sofa conformations and significant intermolecular hydrogen bonding, which could be relevant in exploring the medicinal properties of the given compound (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).